Cas no 86005-11-0 (1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-)
86005-11-0 structure
Product Name:1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-
CAS No:86005-11-0
MF:C8H12O3
MW:156.179082870483
CID:662779
PubChem ID:11435070
Update Time:2025-04-19
1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-
- 4-tert-butyl-5-methyl-1,3-dioxol-2-one
- 4-tert-butyl-5-methyl-[1,3]dioxol-2-one
- DTXSID80465698
- 5-t-Butyl-4-methyl-1,3-dioxolen-2-one
- SCHEMBL2104374
- FT-0727959
- 4-tert-Butyl-5-methyl-2H-1,3-dioxol-2-one
- JRWPVOZCMZLTMF-UHFFFAOYSA-N
- 86005-11-0
- 4-(tert-Butyl)-5-methyl-1,3-dioxol-2-one
-
- Inchi: 1S/C8H12O3/c1-5-6(8(2,3)4)11-7(9)10-5/h1-4H3
- InChI Key: JRWPVOZCMZLTMF-UHFFFAOYSA-N
- SMILES: O1C(=O)OC(C)=C1C(C)(C)C
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl- Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
86005-11-0 (1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent